3-chloro-2-{4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidino}-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[4-(3-thiophen-2-yl-1H-pyrazol-5-yl)piperidin-1-yl]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C18H16ClF3N4S/c19-13-8-12(18(20,21)22)10-23-17(13)26-5-3-11(4-6-26)14-9-15(25-24-14)16-2-1-7-27-16/h1-2,7-11H,3-6H2,(H,24,25)
• InChI Key: NDOMYIFOQFTFCS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=NN2)C3=CC=CS3)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C18H16ClF3N4S
• Molecular Weight: 412.9 g/mol

Description

“3-chloro-2-{4-[5-(2-thienyl)-1H-pyrazol-3-yl]piperidino}-5-(trifluoromethyl)pyridine” is a complex organic compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds often involves the use of trifluoromethylpyridines as key structural motifs in active agrochemical and pharmaceutical ingredients. Protodeboronation of pinacol boronic esters is also a common method used in organic synthesis.

Molecular Structure Analysis

Trifluoromethylpyridine (TFMP) derivatives, which this compound is, are characterized by the presence of a fluorine atom and a pyridine in their structure. These distinctive physical-chemical properties are thought to be due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often utilize a radical approach for catalytic protodeboronation of alkyl boronic esters. This is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often influenced by the presence of a fluorine atom and a pyridine in their structure. The unique characteristics of these elements are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Significance : The hydromethylation sequence has been applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Model Substrate for Regioexhaustive Functionalization

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Mechanism of Action

The mechanism of action for similar compounds often involves the unique physicochemical properties of the fluorine atom and the pyridine moiety. These properties are thought to contribute to the biological activities of TFMP derivatives.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that many novel applications of TFMP will be discovered in the future.